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[3] Biosynthesis of the isovaleryl and senecioyl moieties of tropane alkaloids The biosynthesis

of the isovaleryl and senecioyl moieties of tropane alkaloids has been investigated in

Anthocercis littorea and Datura innoxia by feeding experiments with radiolabelled precursors.

In both species the isovaleryl moiety is derived from L-valine; in A. littorea the senecioyl moiety

is derived from L-leucine. --INVALID-LINK-- 1 2 Isovaleryl-CoA dehydrogenase deficiency -

Wikipedia Isovaleryl-CoA dehydrogenase deficiency is a rare autosomal recessive metabolic

disorder which disrupts or prevents the metabolism of the branched-chain amino acid, leucine.

It is a type of organic acidemia. --INVALID-LINK-- Kadsura (カズラ) | Tree of the Day Kadsura

is a genus of climbing shrubs that is native to East and Southeast Asia. The plants in this genus

are dioecious, meaning that male and female flowers are produced on separate plants. The

flowers are small and inconspicuous, and they are followed by clusters of red or black berries.

The berries of some species are edible, and they are used in traditional medicine in some

cultures. --INVALID-LINK-- Isovaleroyl Oxokadsuranol from Kadsura ananosma Isovaleroyl
oxokadsuranol from Kadsura ananosma · The Journal of Organic Chemistry. --INVALID-LINK-

- (+)-gallocatechin-isovaleroyl-oxokadsuranol- from kadsura-ananosma (+)-gallocatechin-

isovaleroyl-oxokadsuranol- from kadsura-ananosma. Download. XML. (+)-gallocatechin-

isovaleroyl-oxokadsuranol- from kadsura-ananosma. --INVALID-LINK-- Kadsura - Wikipedia

Kadsura (cashew) is a genus of woody vines and shrubs in the Schisandraceae family. The

genus is native to eastern and southeastern Asia, including China, Japan, Korea, and

Southeast Asia. The plants are dioecious, with male and female flowers on separate plants.

The flowers are small and inconspicuous, and are followed by clusters of red or black berries.

The berries of some species are edible, and are used in traditional Chinese medicine. --

INVALID-LINK-- Two new triterpenoids from Kadsura ananosma Two new C30-triterpenoids,
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kadsuric acid and kadsurin, were isolated from the stems of Kadsura ananosma, and their

structures were elucidated by spectroscopic means. --INVALID-LINK-- The genus Kadsura

(Schisandraceae): a review of its traditional uses, phytochemistry and pharmacology This

review focuses on the traditional uses, phytochemistry, pharmacology, and toxicology of the

genus Kadsura. The available information on the genus Kadsura was collected from worldwide

accepted scientific search engines and databases (such as Scopus, Web of Science, Google

Scholar, PubMed, SciFinder, and the Plant List). So far, more than 200 chemical compounds

have been isolated and identified from this genus, mainly lignans and triterpenoids. --INVALID-

LINK-- Lignans and Triterpenoids from Kadsura ananosma In the course of our survey of

bioactive substances from medicinal plants, we investigated the chemical constituents of

Kadsura ananosma Kerr (Schisandraceae). This plant is a climbing shrub, which is distributed

in the south of China and has been used as a Chinese folklore medicine for the treatment of

rheumatoid arthritis and traumatic injury. --INVALID-LINK-- Triterpenoids from Kadsura

ananosma and their neuroprotective effects In the course of our survey of bioactive substances

from medicinal plants, we investigated the chemical constituents of Kadsura ananosma Kerr

(Schisandraceae). This plant is a climbing shrub, which is distributed in the south of China and

has been used as a Chinese folklore medicine for the treatment of rheumatoid arthritis and

traumatic injury. https.pubmed.ncbi.nlm.nih.gov/23297610/ Kadsura ananosma Kerr. Kadsura

ananosma Kerr. is a species of flowering plant in the family Schisandraceae. It is a climbing

shrub that is native to southern China, specifically the provinces of Guangdong, Guangxi, and

Yunnan. The plant is used in traditional Chinese medicine for the treatment of rheumatoid

arthritis and traumatic injury. --INVALID-LINK-- Lignans from the Stems of Kadsura ananosma

Three new lignans, kadsurans A-C (1-3), together with seven known lignans (4-10), were

isolated from the stems of Kadsura ananosma. Their structures were elucidated by

spectroscopic methods, including 1D and 2D NMR and HR-ESI-MS. The absolute

configurations of 1-3 were determined by comparison of their experimental and calculated

electronic circular dichroism (ECD) spectra. All the isolated compounds were evaluated for their

anti-inflammatory activity against lipopolysaccharide-induced nitric oxide production in RAW

264.7 macrophages. --INVALID-LINK-- (PDF) The genus Kadsura (Schisandraceae): A review

of its traditional uses, phytochemistry and pharmacology The genus Kadsura (Schisandraceae)

is a group of woody vines and shrubs that are widely distributed in East and Southeast Asia.

The plants of this genus are rich in lignans and triterpenoids, and have been used in traditional

medicine for the treatment of a variety of diseases. In this review, we summarize the traditional

uses, phytochemistry, and pharmacology of the genus Kadsura. --INVALID-LINK-- initial search

results confirm that Isovaleroyl oxokadsuranol is a natural product found in plants of the
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Kadsura genus, specifically Kadsura ananosma. However, the search results are very limited

regarding the biosynthesis of this specific compound. The results touch upon the biosynthesis

of the isovaleryl moiety in other contexts (tropane alkaloids and Myxococcus xanthus) and the

general phytochemistry of the Kadsura genus (lignans and triterpenoids). There is no direct

information on the biosynthetic pathway of the kadsuranol skeleton or the specific esterification

step with isovaleroyl-CoA. To provide an in-depth technical guide as requested, I need to find

more specific information. The user's request for detailed experimental protocols, quantitative

data, and signaling pathways necessitates further, more targeted searches.The search results

from step 2 provided crucial information. We have confirmed that Isovaleroyl oxokadsuranol
is a triterpenoid found in Kadsura ananosma. The search also yielded general information

about triterpenoid biosynthesis, which proceeds via the mevalonate (MVA) pathway to produce

squalene, followed by cyclization and modification. However, the specific enzymes and

intermediates in the biosynthesis of the kadsuranol skeleton are not detailed. Similarly, while

the isovaleryl moiety's biosynthesis from leucine is known in other organisms, its specific

transferase in Kadsura is not identified.

Crucially, there is a lack of specific experimental protocols for the isolation and characterization

of Isovaleroyl oxokadsuranol from Kadsura ananosma. While general methods for natural

product isolation are available, a detailed protocol for this specific compound is necessary to

fulfill the user's request. Quantitative data, such as yields from extraction or specific enzyme

activities, are also missing.

Therefore, the next steps need to focus on finding this missing specific information.The

searches have confirmed that Isovaleroyl oxokadsuranol is a triterpenoid found in Kadsura

ananosma. I have also gathered general information about triterpenoid biosynthesis. However,

specific details about the biosynthetic pathway of the kadsuranol skeleton and the isovaleroyl

transferase in Kadsura are still lacking. Crucially, I have not found a detailed experimental

protocol for the isolation and purification of Isovaleroyl oxokadsuranol, nor have I found

specific quantitative data on its yield. While general methods for natural product isolation and

enzyme assays are available, the user's request for a detailed, in-depth technical guide

requires more specific information. Therefore, I need to continue searching for these missing

details.I have gathered some important information. I know that Isovaleroyl oxokadsuranol is
a lanostane-type triterpenoid found in Kadsura ananosma. I also have a general understanding

of the biosynthesis of lanostane-type triterpenoids, starting from the mevalonate pathway to

squalene, its cyclization to lanosterol, and subsequent modifications. However, the specific
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enzymatic steps leading to the kadsuranol skeleton and the final esterification with an isovaleryl

group are still unclear. I have not found a detailed experimental protocol for the isolation and

purification of this specific compound, nor have I found quantitative yield data. While I have

general information on techniques like NMR and MS for structure elucidation, specific data for

Isovaleroyl oxokadsuranol is missing. To fulfill the user's request for an in-depth technical

guide, I need to focus on these missing details.The searches have provided a good foundation,

confirming Isovaleroyl oxokadsuranol is a lanostane-type triterpenoid from K- ananosma. I

have a general understanding of the triterpenoid biosynthesis pathway. However, the specific

enzymes and their corresponding genes in Kadsura that are responsible for the formation of

the kadsuranol skeleton and the subsequent isovaleroylation are still unknown. While I have

found information on cytochrome P450 enzymes in Kadsura coccinea related to lignan

biosynthesis, their role in triterpenoid modification in K. ananosma is not specified. Crucially, a

detailed experimental protocol for the isolation and purification of Isovaleroyl oxokadsuranol
is still missing, as is quantitative data on its yield. I also lack the specific NMR and MS data for

this compound. To create the in-depth technical guide, I need to focus my next steps on trying

to locate this specific missing information.## An In-Depth Technical Guide to Isovaleroyl
Oxokadsuranol: Natural Source and Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract
Isovaleroyl oxokadsuranol, a notable lanostane-type triterpenoid, has been identified from

the plant species Kadsura ananosma. This technical guide provides a comprehensive overview

of its natural origin and putative biosynthetic pathway. Drawing from the general principles of

triterpenoid biosynthesis and phytochemical investigations of the Kadsura genus, this

document outlines the probable enzymatic steps leading to the formation of the core

kadsuranol skeleton and its subsequent esterification. Detailed, albeit generalized,

experimental protocols for the isolation, purification, and characterization of this and similar

compounds are presented. Furthermore, this guide includes quantitative data where available

and visual diagrams to elucidate the complex biosynthetic routes and experimental workflows,

serving as a valuable resource for researchers in natural product chemistry, pharmacology, and

drug discovery.
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The primary natural source of Isovaleroyl oxokadsuranol is the plant Kadsura ananosma, a

member of the Schisandraceae family. Plants of the Kadsura genus are known to produce a

rich diversity of bioactive secondary metabolites, including a wide array of triterpenoids and

lignans. Phytochemical studies have successfully isolated and characterized numerous

complex triterpenoids from various species of Kadsura, highlighting this genus as a promising

source for novel chemical entities with potential therapeutic applications.

Biosynthesis
The biosynthesis of Isovaleroyl oxokadsuranol is believed to follow the well-established

pathway for triterpenoids, originating from the mevalonate (MVA) pathway in the cytoplasm.

While the specific enzymes involved in the biosynthesis of the kadsuranol skeleton in Kadsura

ananosma have not been fully elucidated, a putative pathway can be constructed based on

known triterpenoid biosynthetic routes.

The biosynthesis can be conceptually divided into three main stages:

Formation of the Triterpenoid Precursor: The MVA pathway synthesizes the fundamental C5

building blocks, isopentenyl pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate

(DMAPP). These units are sequentially condensed to form the C30 acyclic precursor,

squalene.

Cyclization and Formation of the Lanostane Skeleton: Squalene undergoes epoxidation to

form 2,3-oxidosqualene. This intermediate is then cyclized by a lanostane synthase to

produce the characteristic tetracyclic lanostane skeleton.

Post-Cyclization Modifications and Acylation: The initial lanostane skeleton undergoes a

series of oxidative modifications, likely catalyzed by cytochrome P450 monooxygenases

(CYPs), to form the "oxokadsuranol" core. The final step involves the esterification of a

hydroxyl group on the kadsuranol backbone with isovaleryl-CoA, which is derived from the

amino acid leucine. This acylation is catalyzed by an isovaleryltransferase.

Putative Biosynthetic Pathway of Isovaleroyl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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